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Compound of Interest

Compound Name: 5-Iodo-2-methylbenzoic acid

Cat. No.: B1298445 Get Quote

An In-depth Technical Guide to 5-Iodo-2-methylbenzoic Acid for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of 5-Iodo-2-methylbenzoic acid
(CAS No. 54811-38-0), a key chemical intermediate. The guide details its commercial

availability, physicochemical properties, and established synthesis protocols, tailored for

professionals in research, development, and pharmaceutical manufacturing.

Commercial Availability and Suppliers
5-Iodo-2-methylbenzoic acid is commercially available from a variety of global suppliers,

primarily based in India and China. It is offered in different grades, including technical, reagent,

and high-purity (≥99%) grades, to suit applications ranging from R&D to commercial-scale

production.[1][2][3][4] The compound is typically supplied as a white to off-white or light yellow

crystalline powder.[5][6]

Key suppliers offering this compound for evaluation, pilot production, and commercial needs

include:

Seema Finechem Industry LLP (India): A global supplier offering the compound for a range of

applications, from R&D to commercial scale.[1][2]

Sandoo Pharmaceuticals and Chemicals Co., Ltd. (China): A manufacturer and supplier

specializing in pharmaceutical intermediates.[7]
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Laurice Labs (India): An exporter and supplier offering the product in powder form with 98%

purity.[8]

Manas Petro Chem (India): A manufacturer and exporter providing the compound in powder

form with 99% purity.[9]

Cefa-Cilinas Biotics Pvt Ltd (India): A manufacturer and exporter with the capacity to supply

from 1 to 100 tons per month.[10]

Infinium Pharmachem Limited (India): Offers the product with an assay of not less than 99%

by titrimetric analysis.[6]

Amitychem (China): A manufactory that has supplied the product for several years.[2]

Pricing and packaging are often customized, with some suppliers offering quantities as small as

1 gram for laboratory use and bulk packaging in HDPE drums for industrial applications.[5][10]

Physicochemical Properties
The quantitative data for 5-Iodo-2-methylbenzoic acid are summarized in the table below,

providing a clear reference for its physical and chemical characteristics.
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Property Value

CAS Number 54811-38-0[1][8]

Molecular Formula C₈H₇IO₂[1][2][5]

Molecular Weight 262.04 - 262.05 g/mol [1][2][4][5]

Appearance
White to off-white or light yellow crystalline

powder[5][6]

Melting Point 176 - 185 °C[1][6]

Purity
≥98% to ≥99% (GC, Neutralization titration,

Titrimetric)[4][5][6][8][9]

Solubility

Soluble in hot/warm acetic acid; slightly soluble

in water; soluble in organic solvents like ethanol

and DMSO.[1][5][6]

Density 2.02 g/cm³[5]

EC Number 611-200-8[2][6]

Core Applications
5-Iodo-2-methylbenzoic acid is a versatile building block in organic synthesis. Its primary and

most critical application is as a pharmaceutical intermediate, particularly in the multi-step

synthesis of advanced Active Pharmaceutical Ingredients (APIs) for anti-diabetic medications.

The presence of the iodine atom and the carboxylic acid group allows for targeted chemical

modifications, which are essential for constructing the complex molecular frameworks required

for pharmacological activity.

Beyond its role in anti-diabetic drug development, it is also used in the synthesis of other

functional chemicals, agrochemicals, and as an analytical reagent.[1][3]
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Role in Pharmaceutical Synthesis

Experimental Protocols: Synthesis of 5-Iodo-2-
methylbenzoic Acid
The industrial production of 5-Iodo-2-methylbenzoic acid is primarily achieved through the

direct iodination of 2-methylbenzoic acid (o-toluic acid). Various methods exist, often employing

an oxidizing agent in an acidic solvent. Below is a consolidated methodology based on

published patents and chemical literature.[11][12][13][14]

Objective:
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To synthesize 5-Iodo-2-methylbenzoic acid with high yield and purity via iodination of o-toluic

acid.

Materials and Reagents:
o-Toluic acid (2-methylbenzoic acid)

Iodine (I₂)

Oxidizing agent (e.g., iodic acid, potassium persulfate, nitric acid)[11][12][13]

Solvent (e.g., acetic acid)[11][12]

Catalyst/Promoter (e.g., concentrated sulfuric acid, H-β-form zeolite)[11][12]

Acetic anhydride[12][14]

Deionized water

Recrystallization solvent (e.g., ethyl acetate, toluene)[11][13]

Reaction Step:
In a suitable reaction vessel (e.g., a three-neck flask equipped with a reflux condenser),

charge the solvent (acetic acid) and any promoters (e.g., sulfuric acid, acetic anhydride).[11]

[12]

Stir the mixture and add o-toluic acid, iodine, and the chosen oxidizing agent.[11][12] In

some procedures, a microporous compound like a zeolite is added to improve selectivity.[12]

[14][15]

Heat the reaction mixture. The temperature is typically maintained between 40°C and reflux

(around 122°C), depending on the specific reagents used.[11][12]

Monitor the reaction progress using an appropriate analytical technique, such as Thin-Layer

Chromatography (TLC), until the starting material (o-toluic acid) is consumed. The reaction

time can be several hours.[11][12]
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Work-up and Purification Step:
Upon completion, cool the reaction mixture. If a solid catalyst like zeolite was used, it is

removed by filtration at this stage.[12]

Precipitate the crude product by adding a significant volume of water to the filtrate.[11][13]

Filter the resulting solid precipitate and wash it thoroughly with water to remove residual

acids and inorganic salts.

Dry the crude solid product.

For high-purity requirements, perform recrystallization using a suitable organic solvent like

ethyl acetate or toluene.[11][13] This step is crucial for removing isomers (e.g., 3-iodo-2-

methylbenzoic acid) and other impurities.

The final product, high-purity 5-Iodo-2-methylbenzoic acid, is obtained as white crystals

after drying. Yields of over 88% and purities exceeding 99% have been reported.[11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://eureka.patsnap.com/patent-US20060167312A1
https://www.chemicalbook.com/synthesis/5-iodo-2-methylbenzoic-acid.htm
https://www.quickcompany.in/patents/process-and-composition-for-5-iodo-2-methylbenzoic-acid
https://www.chemicalbook.com/synthesis/5-iodo-2-methylbenzoic-acid.htm
https://www.quickcompany.in/patents/process-and-composition-for-5-iodo-2-methylbenzoic-acid
https://www.benchchem.com/product/b1298445?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/5-iodo-2-methylbenzoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants & Catalysts

Process

Product

o-Toluic Acid

Reaction Mixture
(Heating & Stirring)

Iodine & Oxidizing Agent
(e.g., Iodic Acid)

Solvent & Promoter
(e.g., Acetic Acid, H₂SO₄)

Precipitation
(Addition of Water)

Filtration & Washing

Drying

Crude Product

Purification
(e.g., Recrystallization)

High-Purity
5-Iodo-2-methylbenzoic Acid

Click to download full resolution via product page

General Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1298445?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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